Cas no 22082-43-5 (1-Penten-3-one, 4-hydroxy-4-methyl-)

• Product Name: 1-Penten-3-one, 4-hydroxy-4-methyl-
• CAS No: 22082-43-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1406312
• PubChem ID: 11274987
• Update Time: 2025-04-20

1-Penten-3-one, 4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 4-hydroxy-4-methyl-
• 4-hydroxy-4-methylpent-1-en-3-one
• DTXSID40460765
• DB-090672
• SCHEMBL8158870
• 22082-43-5

• Inchi： 1S/C6H10O2/c1-4-5(7)6(2,3)8/h4,8H,1H2,2-3H3
• InChI Key： CANVUQXZGKVFSR-UHFFFAOYSA-N
• SMILES： OC(C(C=C)=O)(C)C

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins